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Compound of Interest

Compound Name:
4-Hydroxymethylpiperidine

hydrochloride

CAS No.: 90748-01-9

Cat. No.: B3021614

Get Quote

Part 1: Executive Summary
4-Hydroxymethylpiperidine hydrochloride (CAS: 30473-61-3) is a critical bifunctional

building block in modern medicinal chemistry. Structurally, it consists of a piperidine ring

substituted at the 4-position with a hydroxymethyl group (

). This "scaffold" nature allows for dual functionalization: the secondary amine serves as a
nucleophile for core attachment, while the primary alcohol offers a handle for extending side
chains or improving solubility profiles in drug candidates.

Commercially, the hydrochloride salt is the preferred form for storage and handling due to the

hygroscopic and low-melting nature of the free base. This guide analyzes its supply chain,

synthesis routes, and quality parameters to aid researchers in procurement and experimental

design.
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The distinction between the free base and the hydrochloride salt is vital for procurement. The

free base is often a low-melting solid or viscous liquid that absorbs water rapidly, whereas the

HCl salt is a stable crystalline solid.

Table 1: Physicochemical Comparison
Feature HCl Salt (Target) Free Base

CAS Number 30473-61-3 6457-49-4

IUPAC Name
Piperidin-4-ylmethanol

hydrochloride
Piperidin-4-ylmethanol

Formula

Mol.[1][2][3][4][5][6][7][8][9]

Weight
151.63 g/mol 115.17 g/mol

Appearance
White to off-white crystalline

powder

Low-melting solid or viscous

liquid

Melting Point >150°C (Stable solid) 58–63°C (Hygroscopic)

Solubility Water, Methanol, DMSO Ethanol, DCM, Chloroform

Stability High; non-volatile

Oxidizes slowly; absorbs

/

from air

Safety (GHS) Irritant (H315, H319, H335) Corrosive (H314)

Critical Note: Do not confuse this compound with 4-Hydroxy-4-(hydroxymethyl)piperidine (CAS

89584-31-6), a gem-disubstituted variant often appearing in similar search results [1].

Part 3: Synthesis & Manufacturing Context[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinemethanol
https://www.echemi.com/products/pd1810101004-4-piperidinemethanol.html
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/6413-26-9.pdf
https://www.guidechem.com/encyclopedia/4-piperidinemethanol-dic14480.html
https://apps.dtic.mil/sti/tr/pdf/ADA258925.pdf
https://patents.google.com/patent/US3845062A/en
https://www.echemi.com/sds/4-piperidinemethanol-pd1810101004.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://patents.google.com/patent/CN108017573B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the industrial synthesis helps researchers anticipate potential impurities, such

as unreacted starting materials or over-reduced byproducts.

Primary Industrial Route: Reduction of Isonipecotic Acid
Esters
The dominant commercial route involves the reduction of Ethyl isonipecotate (Ethyl piperidine-

4-carboxylate) using strong reducing agents like Lithium Aluminum Hydride (

) in THF [2, 3].
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Figure 1: Industrial synthesis pathway converting ethyl isonipecotate to the stable

hydrochloride salt.

Impurity Profile
Ethyl Isonipecotate: Unreacted starting ester (detected via LC-MS or NMR).

4-Methylpiperidine: Result of over-reduction (rare with controlled stoichiometry).

Inorganic Salts: Aluminum salts from the

quench if purification is incomplete.

Part 4: Commercial Landscape & Procurement
Strategy
Supply Chain Tiering

Tier 1 (Catalog Suppliers): Sigma-Aldrich, Fisher Scientific, TCI. High reliability,

comprehensive COAs, typically 97%+ purity. Best for bench-scale R&D (<100g).
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Tier 2 (Bulk/CROs): Enamine, Chem-Impex, Combi-Blocks. Cost-effective for scale-up (kg

quantities). Often synthesize on demand or hold bulk stock.

Tier 3 (Aggregators): Sourcing platforms. High risk of batch-to-batch variation; require

rigorous internal QC.

Procurement Decision Matrix
When selecting a grade, consider the downstream application:

Application Recommended Grade Rationale

Early Discovery (HTS) Tech Grade (95%)

Minor impurities unlikely to

affect initial binding assays;

cost-effective.

Lead Optimization Standard (97-98%)
Balance of purity and cost;

standard for organic synthesis.

GMP / Clinical >99% (+ Impurity Profile)

Must characterize residual

solvents (THF) and heavy

metals (Li, Al).

Part 5: Applications in Drug Discovery[11]
This compound is a "privileged scaffold" because it provides a rigid piperidine core with a

flexible hydroxymethyl arm.

Functional Versatility
The orthogonal reactivity of the amine and alcohol allows for sequential modification.

Amine Protection/Functionalization: The secondary amine is typically reacted first (e.g.,

reductive amination, amide coupling) to attach the scaffold to a core pharmacophore.

Alcohol Derivatization: The primary alcohol can be converted to a leaving group

(mesylate/tosylate) for substitution, oxidized to an aldehyde/acid, or used in ether formation.
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Figure 2: Divergent synthetic utility in medicinal chemistry.

Case Study Relevance:

Opioid Analogs: The 4-substituted piperidine motif is structural to fentanyl and its derivatives.

The hydroxymethyl variant allows for the introduction of polar groups to modulate blood-brain

barrier (BBB) penetration and reduce lipophilicity compared to pure alkyl chains [4, 5].

NMDA Antagonists: Derivatives of 4-hydroxymethylpiperidine have been explored as

selective NR2B antagonists, where the piperidine ring acts as a spacer [5].

Part 6: Quality & Handling Protocols
Storage & Stability[1][8][12][13][14]

Hygroscopicity: The HCl salt is less hygroscopic than the free base but should still be stored

in a desiccator. Exposure to moisture can lead to clumping and weighing errors.

Corrosion: The free base is corrosive (Category 1B). The HCl salt is an irritant but safer to

handle.

Shelf Life: >2 years if stored at room temperature under inert atmosphere (nitrogen flush

recommended after opening).
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QC Checklist (Self-Validating Protocol)
Before using a new batch in critical synthesis:

Visual Inspection: Product should be a white, free-flowing powder. Yellowing indicates

oxidation or free base contamination.

Solubility Test: Dissolve 10mg in 1mL water. It should be clear and colorless. Turbidity

suggests inorganic salts or non-polar impurities.

Proton NMR: Check for the diagnostic doublet at

ppm (hydroxymethyl

) and the absence of ethyl ester signals (quartet at 4.1 ppm) from the starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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